Cas no 85819-32-5 (ansatrienin A2)

• Product name: ansatrienin A2
• CAS No: 85819-32-5
• MF: C₃₄H₄₆N₂O₈
• MW: 610.73765039444
• CID: 991072

ansatrienin A2 Chemical and Physical Properties

Names and Identifiers

• ansatrienin A2
• CID 102149111
• [(4Z,6R,7S,8S,10E,12E,14E,16R)-6-hydroxy-16-methoxy-5,7-dimethyl-18,22,24-trioxo-19-azabicyclo[18.3.1]tetracosa-1(23),4,10,12,14,20-hexaen-8-yl] (2R)-2-[[(2S)-2-methylbutanoyl]amino]propanoate
• D-Alanine, N-[(2S)-2-methyl-1-oxobutyl]-, (5R,6E,8E,10E,13S,14S,15R,16Z)-15-hydroxy-5-methoxy-14,16-dimethyl-3,22,24-trioxo-2-azabicyclo[18.3.1]tetracosa-6,8,10,16,20,23-hexaen-13-yl ester (9CI)

• Inchi： 1S/C34H46N2O8/c1-7-21(2)33(41)35-24(5)34(42)44-29-17-12-10-8-9-11-16-27(43-6)20-30(38)36-28-19-26(37)18-25(32(28)40)15-13-14-22(3)31(39)23(29)4/h8-12,14,16,18-19,21,23-24,27,29,31,39H,7,13,15,17,20H2,1-6H3,(H,35,41)(H,36,38)/b9-8+,12-10+,16-11+,22-14-/t21-,23+,24+,27-,29-,31-/m0/s1
• InChI Key： JFTBOCROFWRVMA-CMCUVWQBSA-N
• SMILES： O(C([C@@H](C)NC([C@@H](C)CC)=O)=O)[C@H]1CC=CC=CC=C[C@@H](CC(NC2=CC(C=C(C2=O)CCC=C(C)[C@@H]([C@@H]1C)O)=O)=O)OC |t:14,16,18,34|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1260
• XLogP3: 3.062
• Topological Polar Surface Area: 148

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 812.8±65.0 °C(Predicted)
• pka: 10.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams